Cas no 30902-82-0 (3-Buten-2-one, 3-(chloromethyl)-)

30902-82-0 structure
Product name:3-Buten-2-one, 3-(chloromethyl)-
3-Buten-2-one, 3-(chloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Buten-2-one, 3-(chloromethyl)-
- 3-(chloromethyl)but-3-en-2-one
- 30902-82-0
- DTXSID20576555
- AKOS006382819
- 2-acetylallyl chloride
-
- Inchi: InChI=1S/C5H7ClO/c1-4(3-6)5(2)7/h1,3H2,2H3
- InChI Key: LZRXJUQCEBLPNN-UHFFFAOYSA-N
- SMILES: ClCC(=C)C(=O)C
Computed Properties
- Exact Mass: 118.0185425g/mol
- Monoisotopic Mass: 118.0185425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 96.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 0.9
3-Buten-2-one, 3-(chloromethyl)- Related Literature
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Bijoy Nharangatt,Raghu Chatanathodi J. Mater. Chem. C, 2019,7, 11493-11499
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Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
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Eugene P. Petrov,Rafayel Petrosyan,Petra Schwille Soft Matter, 2012,8, 7552-7555
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Wulan Tri Wahyuni,Frank Marken Analyst, 2020,145, 1903-1909
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Miroslav Kloz,Rienk van Grondelle,John T.M. Kennis Phys. Chem. Chem. Phys., 2011,13, 18123-18133
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